Cas no 1806932-31-9 (6-Bromo-3-chloro-4-(difluoromethyl)-2-fluoropyridine)

• Product Name: 6-Bromo-3-chloro-4-(difluoromethyl)-2-fluoropyridine
• CAS No: 1806932-31-9
• MF: C₆H₂BrClF₃N
• MW: 260.438990116119
• CID: 4858552
• Update Time: 2025-06-14

6-Bromo-3-chloro-4-(difluoromethyl)-2-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-3-chloro-4-(difluoromethyl)-2-fluoropyridine

• Inchi： 1S/C6H2BrClF3N/c7-3-1-2(5(9)10)4(8)6(11)12-3/h1,5H
• InChI Key： HSXXASNUZYBJCY-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(F)F)=C(C(=N1)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• XLogP3: 3.6
• Topological Polar Surface Area: 12.9

Additional information on 6-Bromo-3-chloro-4-(difluoromethyl)-2-fluoropyridine

Comprehensive Overview of 6-Bromo-3-chloro-4-(difluoromethyl)-2-fluoropyridine (CAS No. 1806932-31-9)

6-Bromo-3-chloro-4-(difluoromethyl)-2-fluoropyridine (CAS No. 1806932-31-9) is a highly specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This halogenated pyridine derivative is characterized by its unique molecular structure, featuring bromine, chlorine, fluorine, and difluoromethyl substituents, which contribute to its reactivity and potential applications. Researchers are increasingly exploring its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of crop protection agents and drug discovery.

The compound's structural complexity and functional group diversity make it a valuable building block in medicinal chemistry. Its electron-withdrawing properties and steric effects are leveraged to fine-tune the pharmacokinetic profiles of target molecules. Recent studies highlight its utility in designing selective enzyme inhibitors, a hot topic in the context of precision medicine and personalized therapeutics. As the demand for sustainable agrochemicals grows, 6-Bromo-3-chloro-4-(difluoromethyl)-2-fluoropyridine is also being investigated for its potential in creating next-generation pesticides with reduced environmental impact.

From a synthetic perspective, the compound's multifunctional pyridine core offers versatile reactivity, enabling cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig transformations. This aligns with the industry's shift toward green chemistry and atom-efficient methodologies. Analytical techniques like HPLC, NMR, and mass spectrometry are critical for characterizing its purity and stability, addressing the growing emphasis on quality control in fine chemical production.

The compound's relevance extends to material science, where its fluorinated motifs are explored for designing advanced functional materials. With the rise of AI-driven drug discovery, computational tools are being employed to predict its interactions with biological targets, a trend reflecting the integration of machine learning in chemical research. Furthermore, its structural analogs are frequently discussed in patents and publications, underscoring its intellectual property significance.

In summary, 6-Bromo-3-chloro-4-(difluoromethyl)-2-fluoropyridine (CAS No. 1806932-31-9) represents a cutting-edge compound at the intersection of multiple scientific disciplines. Its applications span pharmaceuticals, agrochemicals, and materials engineering, making it a subject of ongoing innovation. As research continues to uncover its potential, this compound is poised to play a pivotal role in addressing global challenges such as food security and disease treatment.